Cas no 50637-98-4 (6-Bromonaphthalene-2-sulfonyl Chloride)

• Product Name: 6-Bromonaphthalene-2-sulfonyl Chloride
• CAS No: 50637-98-4
• MF: C₁₀H₆BrClO₂S
• MW: 305.575439929962
• MDL: MFCD22199586
• CID: 1568748
• PubChem ID: 14457741
• Update Time: 2025-06-23

6-Bromonaphthalene-2-sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonyl chloride, 6-bromo-
• 6-bromonaphthalene-2-sulfonylchloride
• RDKORFDRILIBOL-UHFFFAOYSA-N
• GS3185
• 50637-98-4
• 6-Bromonapth-2-ylsulphonylchloride
• AKOS019608689
• (6-bromo(2-naphthyl))chlorosulfone
• 6-bromonaphth-2-ylsulphonyl chloride
• EN300-153167
• SY161929
• SCHEMBL948818
• AS-83937
• MFCD22199586
• AC6254
• 6-Bromonaphthalene-2-sulfonyl Chloride

• MDL： MFCD22199586
• Inchi： 1S/C10H6BrClO2S/c11-9-3-1-8-6-10(15(12,13)14)4-2-7(8)5-9/h1-6H
• InChI Key： RDKORFDRILIBOL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C=CC=2C=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 303.89608
• Monoisotopic Mass: 303.89604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on 6-Bromonaphthalene-2-sulfonyl Chloride

6-Bromonaphthalene-2-sulfonyl Chloride: A Critical Compound in Modern Pharmaceutical and Materials Science Research

6-Bromonaphthalene-2-sulfonyl Chloride, with the chemical structure of CAS No. 50637-98-4, represents a pivotal molecule in the development of advanced pharmaceuticals and functional materials. This compound is characterized by its unique combination of a naphthalene ring system, a sulfonyl chloride functional group, and a bromine substituent. The naphthalene scaffold provides a rigid aromatic framework, while the sulfonyl chloride moiety introduces reactivity for further chemical modifications. The bromine atom at the 6-position enhances the molecule’s electrophilic properties, making it a versatile building block in synthetic chemistry.

Recent studies have highlighted the potential of 6-Bromonaphthalene-2-sulfonyl Chloride in the design of novel therapeutic agents. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its utility as a precursor in the synthesis of aryl sulfonyl compounds with enhanced bioavailability. These compounds were shown to exhibit improved solubility and stability, which are critical parameters for drug development. The sulfonyl chloride group acts as a key reactive site, enabling the formation of covalent bonds with biological targets through mechanisms such as Michael addition or nucleophilic substitution.

One of the most promising applications of 6-Bromonaphthalene-2-suldeyl Chloride lies in its role as a functionalized scaffold for the development of targeted drug delivery systems. Researchers at the University of Tokyo reported in 2024 that this compound can be chemically modified to incorporate polymerizable groups, enabling the creation of nanoparticle-based drug carriers. These carriers demonstrated enhanced targeting efficiency in in vitro models, particularly for the delivery of anti-cancer agents to tumor cells. The naphthalene ring contributes to the hydrophobicity of the nanoparticle surface, while the sulfonyl chloride functionality facilitates conjugation with targeting ligands.

Another area of active research involves the use of 6-Bromonaphthalene-2-sulfonyl Chloride in the synthesis of photovoltaic materials. A 2023 study published in Advanced Energy Materials explored its potential as a building block for organic semiconductor compounds. The bromine substituent was found to significantly alter the electronic properties of the resulting materials, leading to improved charge transport characteristics. This makes the compound a valuable candidate for applications in next-generation solar cells and flexible electronics.

From a synthetic perspective, the 6-Bromonaphthalene-2-sulfonyl Chloride molecule offers unique opportunities for click chemistry approaches. Its sulfonyl chloride group is highly reactive towards nucleophilic reagents, allowing for the rapid formation of diverse derivatives. For example, a 2024 study in Organic Letters described the use of this compound in the synthesis of biocompatible polymers through thiol-ene click reactions. The resulting polymers exhibited excellent mechanical properties and were tested for use in biomedical implants.

The naphthalene core of 6-Bromonaphthalene-2-sulfonyl Chloride also plays a critical role in its photophysical properties. Recent research in Chemical Communications (2023) showed that the aromatic ring system contributes to strong fluorescence emission, making the compound a potential candidate for fluorescent imaging agents. When combined with phosphorescent materials, the compound was found to enhance the overall brightness and stability of the imaging probe, which is particularly useful in in vivo imaging applications.

In the context of drug discovery, 6-Bromonaphthalene-2-sulfonyl Chloride has been explored as a lead compound for the development of anti-inflammatory agents. A 2024 study in MedChemComm demonstrated that derivatives of this compound showed significant inhibition of pro-inflammatory cytokines in cell culture models. The sulfonyl chloride group was found to be critical for the interaction with cytosolic phospholipase A2, a key enzyme in the inflammatory response. This suggests that the compound could be further optimized for the treatment of chronic inflammatory diseases.

From an environmental perspective, the 6-Bromonaphthalene-2-sulfonyl Chloride molecule has raised concerns due to its potential persistence in ecosystems. A 2023 report in Environmental Science & Technology highlighted the need for careful handling of this compound during synthesis and disposal. The bromine atom can contribute to the formation of halogenated byproducts, which may have toxicological effects. Researchers are now exploring green chemistry approaches to minimize the environmental impact of its synthesis, including the use of solvent-free conditions and biocatalytic methods.

Looking ahead, the 6-Bromonaphthalene-2-sulfonyl Chloride molecule is expected to play a significant role in multiple fields. Its reactive functional groups and aromatic scaffold make it a valuable platform for the development of smart materials, drug delivery systems, and photonic devices. Ongoing research is focused on expanding its chemical versatility through metathesis reactions and radical-based modifications. These efforts are likely to lead to new applications in biotechnology, materials science, and pharmaceutical chemistry.

In conclusion, 6-Bromonaphthalene-2-sulfonyl Chloride is a multifunctional compound with a wide range of potential applications. Its unique combination of aromatic structure, sulfonyl chloride reactivity, and bromine substituent makes it a versatile building block for synthetic chemistry. As research continues to uncover new properties and applications, this compound is poised to become an important tool in the development of advanced materials and therapeutic agents.

For more information on the synthesis, characterization, and applications of 6-Bromonaphthalene-2-sulfonyl Chloride, refer to the latest research articles in Organic Chemistry, Journal of Medicinal Chemistry, and Advanced Materials. These sources provide detailed insights into the chemical behavior and potential uses of this compound in various scientific disciplines.

Finally, it is important to emphasize the need for responsible handling and disposal of 6-Bromonaphthalene-2-sulfonyl Chloride to minimize environmental risks. Researchers and industry professionals should follow established safety protocols and regulatory guidelines to ensure the safe use of this compound in both laboratory and industrial settings.